6-methyl-3-thiophen-2-yl-2H-1,2,4-triazin-5-one

• IUPAC Name: 6-methyl-3-thiophen-2-yl-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C8H7N3OS/c1-5-8(12)9-7(11-10-5)6-3-2-4-13-6/h2-4H,1H3,(H,9,11,12)
• InChI Key: XIRCMTYSHZIXFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC(=NC1=O)C2=CC=CS2
• Molecular Formula: C8H7N3OS
• Molecular Weight: 193.23 g/mol

Description

The compound identified as “6-methyl-3-thiophen-2-yl-2H-1,2,4-triazin-5-one” is a chemical entity with specific properties and applications. It is often used in various scientific research fields due to its unique characteristics.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 6-methyl-3-thiophen-2-yl-2H-1,2,4-triazin-5-one involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and other reagents .

Industrial Production Methods: Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The exact details of these methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions: 6-methyl-3-thiophen-2-yl-2H-1,2,4-triazin-5-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and halogenating agents. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products are often intermediates or final compounds used in further research or industrial applications.

Scientific Research Applications

6-methyl-3-thiophen-2-yl-2H-1,2,4-triazin-5-one has a wide range of scientific research applications. It is used in chemistry for synthesizing new compounds, in biology for studying biochemical pathways, in medicine for developing new drugs, and in industry for creating specialized materials .

Mechanism of Action

The mechanism of action of 6-methyl-3-thiophen-2-yl-2H-1,2,4-triazin-5-one involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and biochemical reactions .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to 6-methyl-3-thiophen-2-yl-2H-1,2,4-triazin-5-one include other indole derivatives and triazin-5-ol compounds. These compounds share structural similarities but may differ in their specific properties and applications .

Uniqueness: this compound is unique due to its specific chemical structure and the resulting properties. This uniqueness makes it valuable for certain applications where other similar compounds may not be as effective.